Cas no 1083368-54-0 (methyl2-(1,3-thiazol-4-yl)ethylamine)

• Product Name: methyl2-(1,3-thiazol-4-yl)ethylamine
• CAS No: 1083368-54-0
• MF: C₆H₁₀N₂S
• MW: 142.221999645233
• CID: 5906514
• PubChem ID: 82594426
• Update Time: 2025-05-22

methyl2-(1,3-thiazol-4-yl)ethylamine Chemical and Physical Properties

Names and Identifiers

• N-methyl-2-(thiazol-4-yl)ethanamine
• 4-Thiazoleethanamine, N-methyl-
• methyl2-(1,3-thiazol-4-yl)ethylamine
• EN300-1230066
• AKOS022903839
• methyl[2-(1.3-thiazol-4-yl)ethyl]amine
• 1083368-54-0
• methyl[2-(1,3-thiazol-4-yl)ethyl]amine

• Inchi： 1S/C6H10N2S/c1-7-3-2-6-4-9-5-8-6/h4-5,7H,2-3H2,1H3
• InChI Key： CXQZRDZZQOLUFK-UHFFFAOYSA-N
• SMILES： S1C=C(CCNC)N=C1

Computed Properties

• Exact Mass: 142.05646950g/mol
• Monoisotopic Mass: 142.05646950g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 77.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 53.2Ų

Experimental Properties

• Density: 1.091±0.06 g/cm3(Predicted)
• Boiling Point: 229.9±15.0 °C(Predicted)
• pka: 9.66±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on methyl2-(1,3-thiazol-4-yl)ethylamine

Research Briefing on Methyl 2-(1,3-Thiazol-4-yl)ethylamine (CAS: 1083368-54-0) in Chemical Biology and Pharmaceutical Applications

Methyl 2-(1,3-thiazol-4-yl)ethylamine (CAS: 1083368-54-0) is a thiazole-containing amine derivative that has garnered significant attention in recent chemical biology and pharmaceutical research. This compound, with its unique heterocyclic structure, serves as a versatile building block in medicinal chemistry and drug discovery. Recent studies have explored its potential as a pharmacophore in the development of novel therapeutic agents targeting various diseases, including infectious diseases, neurological disorders, and cancer.

The compound's molecular structure features a thiazole ring, a five-membered heterocycle containing both sulfur and nitrogen atoms, which is known to contribute to enhanced binding affinity and metabolic stability in drug molecules. The ethylamine side chain provides additional flexibility for structural modifications, making it an attractive scaffold for structure-activity relationship (SAR) studies. Recent publications have highlighted its use in the synthesis of kinase inhibitors and GPCR-targeting compounds.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized methyl 2-(1,3-thiazol-4-yl)ethylamine as a key intermediate in the development of novel Bruton's tyrosine kinase (BTK) inhibitors. The compound's thiazole moiety was found to form critical hydrogen bonds with the kinase's hinge region, while the ethylamine group allowed for optimal positioning of additional pharmacophoric elements. This research demonstrated improved selectivity profiles compared to existing BTK inhibitors in preclinical models of autoimmune diseases.

Another significant application emerged in neuropharmacology research, where derivatives of 1083368-54-0 were investigated as potential serotonin receptor modulators. A 2022 study in ACS Chemical Neuroscience reported that structural analogs showed promising binding affinity for 5-HT receptors, particularly the 5-HT2A subtype, with potential implications for treating mood disorders. The researchers noted that the electronic properties of the thiazole ring contributed to the compounds' ability to cross the blood-brain barrier.

Recent synthetic methodology developments have also focused on 1083368-54-0. A 2023 Organic Letters publication described a novel catalytic system for the efficient preparation of this compound and its derivatives, achieving higher yields and better enantioselectivity than previous methods. This advancement is particularly important for scaling up production for further pharmacological evaluation.

From a safety and pharmacokinetic perspective, preliminary ADMET studies on methyl 2-(1,3-thiazol-4-yl)ethylamine derivatives have shown generally favorable profiles, with good metabolic stability in human liver microsome assays and acceptable cytotoxicity thresholds in standard cell viability tests. However, researchers caution that specific toxicity profiles may vary significantly depending on the particular derivative and its structural modifications.

Looking forward, methyl 2-(1,3-thiazol-4-yl)ethylamine continues to be a compound of interest in multiple drug discovery programs. Its versatility as a building block, combined with the growing understanding of its structure-activity relationships, positions it as a valuable tool in medicinal chemistry. Ongoing research is exploring its potential in targeted protein degradation strategies and as part of bifunctional molecules in PROTAC design.